![molecular formula C9H9FO B3360556 5-Ethyl-2-fluorobenzaldehyde CAS No. 891843-59-7](/img/structure/B3360556.png)
5-Ethyl-2-fluorobenzaldehyde
Overview
Description
5-Ethyl-2-fluorobenzaldehyde is a chemical compound that is part of the fluorobenzaldehyde group . Fluorobenzaldehydes are a group of three constitutional isomers of fluorinated benzaldehyde . They can be used as synthetic intermediates because the fluorine can be replaced via oxidation reaction . Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction, some of which have antimicrobial properties .
Chemical Reactions Analysis
Fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction . Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction .Scientific Research Applications
Knoevenagel Condensation Reaction
“5-Ethyl-2-fluorobenzaldehyde” can be used in the Knoevenagel condensation reaction . This reaction is a prominent organic reaction commonly utilized in the total synthesis of natural and biologically potent products . It involves the reaction between an aldehyde or ketone with an activated methylene in the presence of a basic catalyst .
Synthesis of Biologically Active Natural Products
The Knoevenagel condensation reaction, in which “5-Ethyl-2-fluorobenzaldehyde” can be used, serves as the key step in the total synthesis of biologically active natural products . These natural compounds often exhibit significant biological properties .
DABCO-Catalyzed Knoevenagel Condensation
“5-Ethyl-2-fluorobenzaldehyde” can also be used in DABCO-catalyzed Knoevenagel condensation reactions . This reaction shows better catalytic activity compared to other ionic liquids that do not have a hydroxyl group attached to the ionic liquid scaffold .
Synthesis of Fine Chemicals
The Knoevenagel reaction, which uses “5-Ethyl-2-fluorobenzaldehyde”, can be used in the synthesis of fine chemicals . This reaction has been a hot topic in organic synthesis .
Therapeutic Drug Synthesis
The Knoevenagel reaction, in which “5-Ethyl-2-fluorobenzaldehyde” can be used, can further be used in the synthesis of therapeutic drugs . This makes the compound very important in the pharmaceutical industry .
Synthesis of Functional Polymers
The Knoevenagel reaction, which uses “5-Ethyl-2-fluorobenzaldehyde”, can be used in the synthesis of functional polymers . This makes the compound valuable in the production of various types of polymers .
Safety and Hazards
properties
IUPAC Name |
5-ethyl-2-fluorobenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO/c1-2-7-3-4-9(10)8(5-7)6-11/h3-6H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVNQJTSCPJCHQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)F)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00727962 | |
Record name | 5-Ethyl-2-fluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00727962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethyl-2-fluorobenzaldehyde | |
CAS RN |
891843-59-7 | |
Record name | 5-Ethyl-2-fluorobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=891843-59-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Ethyl-2-fluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00727962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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